Cas no 2229587-25-9 (2-(2-fluoroethyl)butanedioic acid)

• Product Name: 2-(2-fluoroethyl)butanedioic acid
• CAS No: 2229587-25-9
• MF: C₆H₉FO₄
• MW: 164.131665945053
• CID: 6369533
• PubChem ID: 165695363
• Update Time: 2025-10-30

2-(2-fluoroethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoroethyl)butanedioic acid
• 2229587-25-9
• EN300-1805146

• Inchi： 1S/C6H9FO4/c7-2-1-4(6(10)11)3-5(8)9/h4H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： OFIRMBPDFDNAQP-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 164.04848693g/mol
• Monoisotopic Mass: 164.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(2-fluoroethyl)butanedioic acid

2-(2-Fluoroethyl)butanedioic Acid: A Comprehensive Overview of CAS No. 2229587-25-9

2-(2-Fluoroethyl)butanedioic acid (CAS No. 2229587-25-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as fluorinated dicarboxylic acid, possesses a distinctive chemical structure that includes a fluoroethyl group attached to a butanedioic acid backbone. The presence of the fluorine atom imparts unique properties to this molecule, making it a valuable candidate for various applications, including drug development and materials science.

The chemical structure of 2-(2-fluoroethyl)butanedioic acid is characterized by the formula C₆H₉FO₄. The fluoroethyl group (CF₂H) is attached to the second carbon atom of the butanedioic acid backbone, which consists of two carboxylic acid groups (-COOH). This arrangement results in a highly polar and hydrophilic molecule with enhanced solubility in both aqueous and organic solvents. The presence of the fluorine atom also confers increased metabolic stability and reduced susceptibility to enzymatic degradation, which are crucial properties for pharmaceutical applications.

In recent years, the study of fluorinated compounds has seen significant advancements, driven by their potential in drug discovery and development. Fluorine atoms are known to modulate the physicochemical properties of molecules, such as lipophilicity, pKa, and metabolic stability. These modifications can significantly impact the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, the introduction of fluorine into a drug molecule can enhance its binding affinity to target proteins, improve its bioavailability, and reduce its toxicity.

2-(2-Fluoroethyl)butanedioic acid has been explored in various preclinical studies for its potential therapeutic applications. One notable area of research is its use as a precursor for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The unique chemical structure of 2-(2-fluoroethyl)butanedioic acid makes it an ideal candidate for prodrug design due to its ability to enhance the solubility and stability of drug molecules while maintaining their therapeutic efficacy.

In addition to its potential in drug development, 2-(2-fluoroethyl)butanedioic acid has also been investigated for its use in materials science. Fluorinated compounds are known for their exceptional chemical stability and resistance to degradation. These properties make them suitable for applications in polymer synthesis, surface coatings, and other advanced materials. For example, 2-(2-fluoroethyl)butanedioic acid can be used as a monomer or comonomer in the synthesis of fluorinated polymers with improved thermal stability and mechanical strength.

The synthesis of 2-(2-fluoroethyl)butanedioic acid typically involves multi-step reactions that include the introduction of the fluoroethyl group onto the butanedioic acid backbone. One common synthetic route involves the reaction of 1-bromo-3-chloropropane with sodium fluoride to form 1-bromo-3-fluoropropane, followed by subsequent reactions to introduce the carboxylic acid groups. The precise conditions and reagents used in these reactions can significantly influence the yield and purity of the final product.

The characterization of 2-(2-fluoroethyl)butanedioic acid is typically performed using a combination of analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence and position of functional groups, while MS can provide accurate molecular weight data.

In conclusion, 2-(2-fluoroethyl)butanedioic acid (CAS No. 2229587-25-9) is a promising compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique chemical structure, enhanced solubility, and metabolic stability make it an attractive candidate for drug development and prodrug design. Additionally, its chemical stability and resistance to degradation make it suitable for advanced materials applications. Ongoing research continues to explore new avenues for utilizing this versatile compound in various scientific fields.